Cas no 1806010-09-2 (6-Amino-2-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1806010-09-2
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4846734
• Update Time: 2025-05-28

6-Amino-2-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C8H8F2N2O2/c9-8(10)7-4(3-6(13)14)1-2-5(11)12-7/h1-2,8H,3H2,(H2,11,12)(H,13,14)
• InChI Key： ILJJTFRTLMTKSC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(N)N=1)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 0.6
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806010-09-2)

6-Amino-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806010-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and difluoromethyl substitution, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an amino group and a carboxylic acid functionality, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives like 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies in oncology and immunology. The compound's CAS number 1806010-09-2 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The synthesis of 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid involves multi-step organic reactions, including halogenation and amination processes. Its difluoromethyl group is a key feature, as fluorine atoms are known to improve lipophilicity and membrane permeability—a hot topic in medicinal chemistry optimization. This aligns with industry trends where "fluorine in drug design" is a highly searched term among chemists and pharmacologists.

Beyond pharmaceuticals, this compound has potential applications in agrochemical formulations, particularly in the development of next-generation pesticides and herbicides. The pyridine-acetic acid moiety offers chelating properties, which could be exploited in metal-catalyzed reactions or as a ligand in coordination chemistry. Such versatility makes it a subject of interest in green chemistry discussions, another trending topic in scientific communities.

Analytical characterization of CAS 1806010-09-2 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research use. The rise of "analytical method development" as a search keyword underscores the importance of robust characterization in chemical research.

From a commercial perspective, 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid is supplied by specialty chemical manufacturers under strict quality control protocols. Its storage and handling require attention to moisture sensitivity and temperature stability, common concerns reflected in frequently asked questions by laboratory professionals. The compound's shelf life and solubility profile are also critical parameters for end-users.

Future research directions for this compound may explore its utility in bioconjugation techniques or as a precursor for heterocyclic scaffolds. With the increasing emphasis on fragment-based drug discovery, the pyridine core of this molecule presents opportunities for structure-activity relationship (SAR) studies. These applications resonate with current searches around "small molecule drug development" and "molecular diversity."

In summary, 6-Amino-2-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1806010-09-2) represents a compelling case study in modern heterocyclic chemistry. Its structural features address multiple contemporary challenges in life sciences, from drug design to sustainable agriculture. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific literature and industrial innovation.